Cas no 451501-91-0 (5-BENZYL-4-(4-CHLOROPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL)

• Product Name: 5-BENZYL-4-(4-CHLOROPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• CAS No: 451501-91-0
• MF: C₁₅H₁₂ClN₃S
• MW: 301.793880462646
• CID: 843552
• PubChem ID: 853297
• Update Time: 2025-04-19

5-BENZYL-4-(4-CHLOROPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL Chemical and Physical Properties

Names and Identifiers

• 5-BENZYL-4-(4-CHLOROPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• CHEMBL1533027
• HMS2617F22
• CCG-251328
• MLS001017620
• G75973
• Z56276743
• EN300-09923
• SMR000353815
• 451501-91-0
• J-516755
• CS-0117245
• SCHEMBL7695139
• 5-benzyl-4-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl hydrosulfide
• NS00017885
• 3-Benzyl-4-(4-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione
• 5-benzyl-4-(4-chlorophenyl)-2H-1,2,4-triazole-3-thione
• STL376503
• 3-benzyl-4-(4-chlorophenyl)-1H-1,2,4-triazole-5-thione
• AKOS000323457

• MDL： MFCD02246703
• Inchi： 1S/C15H12ClN3S/c16-12-6-8-13(9-7-12)19-14(17-18-15(19)20)10-11-4-2-1-3-5-11/h1-9H,10H2,(H,18,20)
• InChI Key： JDJDUNCKBAJQLX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(NN=C1CC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 301.044
• Monoisotopic Mass: 301.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 434.0±55.0 °C at 760 mmHg
• Flash Point: 216.3±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-BENZYL-4-(4-CHLOROPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles